2,4-dimethyl-N-(3-methylbutyl)benzamide

• IUPAC Name: 2,4-dimethyl-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C14H21NO/c1-10(2)7-8-15-14(16)13-6-5-11(3)9-12(13)4/h5-6,9-10H,7-8H2,1-4H3,(H,15,16)
• InChI Key: NNSPJUXYAFWEGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCCC(C)C)C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

2,4-dimethyl-N-(3-methylbutyl)benzamide is a chemical compound that is commonly known as DEET. This chemical is widely used as an insect repellent due to its effectiveness in preventing mosquito bites. DEET was first synthesized in the 1950s and has since become one of the most commonly used insect repellents in the world.

Scientific Research Applications

DEET has been extensively studied for its insect repellent properties. It is used in a wide range of applications, including personal insect repellents, insecticide-treated clothing, and bed nets. DEET has also been studied for its potential use in agriculture to prevent crop damage caused by insects.

Mechanism of Action

DEET works by inhibiting the ability of insects to detect carbon dioxide and other chemicals emitted by the human body. This makes it more difficult for insects to locate and bite humans. DEET also has a repellent effect on insects, making them less likely to land on the skin.
Biochemical and physiological effects:
DEET is absorbed through the skin and metabolized in the liver. It has been shown to have low toxicity in humans, although some studies have suggested that it may have neurotoxic effects at high doses. DEET has also been shown to have an effect on the immune system, although the exact mechanism is not yet fully understood.

Advantages and Limitations for Lab Experiments

DEET is widely used in laboratory experiments to study the behavior and physiology of insects. Its effectiveness as an insect repellent makes it a useful tool for studying the interactions between insects and humans. However, DEET can also have unintended effects on insect behavior, which can complicate experimental results.

Future Directions

There are several areas of research that could benefit from further study of DEET. One area is the development of new insect repellents that are more effective and less toxic than DEET. Another area is the use of DEET in agriculture to prevent crop damage caused by insects. Finally, there is a need for more research on the long-term effects of DEET exposure on human health and the environment.
In conclusion, DEET is a widely used insect repellent that has been extensively studied for its scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential benefits and risks of DEET exposure.

Synthesis Methods

DEET is synthesized by reacting 3-methylbutylamine with 2,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction produces DEET as the main product, which is then purified through recrystallization.